Cas no 890093-94-4 (2-chloro-9-(propan-2-yl)-9H-purine)

• Product Name: 2-chloro-9-(propan-2-yl)-9H-purine
• CAS No: 890093-94-4
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD07440152
• CID: 1120592
• PubChem ID: 7147175
• Update Time: 2025-04-20

2-chloro-9-(propan-2-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-(1-methylethyl)-9H-Purine
• 2-Chloro-9-isopropyl-9H-purine
• EN300-238054
• CS-0274501
• 2-chloro-9-isopropyl-9H-purine, AldrichCPR
• 2-chloro-9-propan-2-ylpurine
• AKOS000320503
• 2-chloro-9-(propan-2-yl)-9H-purine
• 890093-94-4
• SCHEMBL1496411
• DTXSID801289904
• Z1198173387
• F2124-0101

• MDL： MFCD07440152
• Inchi： 1S/C8H9ClN4/c1-5(2)13-4-11-6-3-10-8(9)12-7(6)13/h3-5H,1-2H3
• InChI Key： RIBKWYDHQVKCIF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų